2,2-Dimethylhex-5-enal
Overview
Description
“2,2-Dimethylhex-5-enal” is a chemical compound with the molecular formula C8H14O . It has a molecular weight of 126.20 . This compound is used in scientific research and has a wide range of applications, including fragrance synthesis and pharmaceutical development.
Molecular Structure Analysis
The molecular structure of “2,2-Dimethylhex-5-enal” consists of eight carbon atoms, fourteen hydrogen atoms, and one oxygen atom . The structure also includes an aldehyde functional group .
Scientific Research Applications
Agriculture: Botanical Fungicides
2,2-Dimethylhex-5-enal has potential applications in agriculture as a precursor for synthesizing botanical fungicides. These compounds can be designed to combat fungal pathogens, thereby protecting crops and enhancing yield .
Medicine: Therapeutic Agents
In the medical field, 2,2-Dimethylhex-5-enal may serve as a building block for developing therapeutic agents. Its chemical structure could be utilized in the synthesis of molecules with potential medicinal properties .
Materials Science: Polymer Synthesis
This compound is valuable in materials science for the synthesis of novel polymers. Its unique structure can contribute to creating materials with specific characteristics, such as increased durability or biodegradability .
Environmental Science: Eco-friendly Pesticides
2,2-Dimethylhex-5-enal could be used in environmental science to develop eco-friendly pesticides. These pesticides aim to minimize the environmental impact while effectively managing pest populations .
Food Industry: Flavor Enhancements
The food industry could employ 2,2-Dimethylhex-5-enal to enhance flavors. Its molecular structure might be key in synthesizing flavoring agents that mimic natural tastes .
Cosmetics: Fragrance Development
In cosmetics, 2,2-Dimethylhex-5-enal may be used to develop new fragrances. Its ability to impart distinct scents makes it a valuable component in the formulation of perfumes and other scented products .
Biochemistry: Enzyme Inhibition Studies
Researchers in biochemistry could explore 2,2-Dimethylhex-5-enal as an enzyme inhibitor. Studying its interaction with enzymes can lead to a better understanding of metabolic pathways and disease mechanisms .
Pharmacology: Drug Discovery
Finally, in pharmacology, 2,2-Dimethylhex-5-enal could be instrumental in drug discovery processes. Its structure may be modified to create compounds that interact with biological targets, leading to new drugs .
properties
IUPAC Name |
2,2-dimethylhex-5-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O/c1-4-5-6-8(2,3)7-9/h4,7H,1,5-6H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGRGYLRBOKDMAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC=C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80438100 |
Source
|
| Record name | 5-Hexenal, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80438100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylhex-5-enal | |
CAS RN |
52278-99-6 |
Source
|
| Record name | 5-Hexenal, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80438100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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